N-Phenyl-2-naphthylamine
N-Phenyl-2-naphthylamine
N-(Phenyl)-2-naphthylamine is a reagent in the preparation of unsymmetrical triaryldiamines as thermally stable hole transport layers for various organic LEDs.
N-Phenyl-2-naphthylamine, also known as neozone or 2-anilinonaphthalene, belongs to the class of organic compounds known as naphthalenes. Naphthalenes are compounds containing a naphthalene moiety, which consists of two fused benzene rings. N-Phenyl-2-naphthylamine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, N-phenyl-2-naphthylamine is primarily located in the membrane (predicted from logP). Outside of the human body, N-phenyl-2-naphthylamine can be found in root vegetables. This makes N-phenyl-2-naphthylamine a potential biomarker for the consumption of this food product.
N-phenyl-2-naphthylamine is a light gray to gray powder. Solutions show blue fluorescence. (NTP, 1992)
N-Phenyl-2-naphthylamine is a member of naphthalenes.
N-Phenyl-2-naphthylamine, also known as neozone or 2-anilinonaphthalene, belongs to the class of organic compounds known as naphthalenes. Naphthalenes are compounds containing a naphthalene moiety, which consists of two fused benzene rings. N-Phenyl-2-naphthylamine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, N-phenyl-2-naphthylamine is primarily located in the membrane (predicted from logP). Outside of the human body, N-phenyl-2-naphthylamine can be found in root vegetables. This makes N-phenyl-2-naphthylamine a potential biomarker for the consumption of this food product.
N-phenyl-2-naphthylamine is a light gray to gray powder. Solutions show blue fluorescence. (NTP, 1992)
N-Phenyl-2-naphthylamine is a member of naphthalenes.
Brand Name:
Vulcanchem
CAS No.:
135-88-6
VCID:
VC20874495
InChI:
InChI=1S/C16H13N/c1-2-8-15(9-3-1)17-16-11-10-13-6-4-5-7-14(13)12-16/h1-12,17H
SMILES:
C1=CC=C(C=C1)NC2=CC3=CC=CC=C3C=C2
Molecular Formula:
C16H13N
C10H7NHC6H5
C16H13N
C10H7NHC6H5
C16H13N
Molecular Weight:
219.28 g/mol
N-Phenyl-2-naphthylamine
CAS No.: 135-88-6
Cat. No.: VC20874495
Molecular Formula: C16H13N
C10H7NHC6H5
C16H13N
Molecular Weight: 219.28 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | N-(Phenyl)-2-naphthylamine is a reagent in the preparation of unsymmetrical triaryldiamines as thermally stable hole transport layers for various organic LEDs. N-Phenyl-2-naphthylamine, also known as neozone or 2-anilinonaphthalene, belongs to the class of organic compounds known as naphthalenes. Naphthalenes are compounds containing a naphthalene moiety, which consists of two fused benzene rings. N-Phenyl-2-naphthylamine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, N-phenyl-2-naphthylamine is primarily located in the membrane (predicted from logP). Outside of the human body, N-phenyl-2-naphthylamine can be found in root vegetables. This makes N-phenyl-2-naphthylamine a potential biomarker for the consumption of this food product. N-phenyl-2-naphthylamine is a light gray to gray powder. Solutions show blue fluorescence. (NTP, 1992) N-Phenyl-2-naphthylamine is a member of naphthalenes. |
|---|---|
| CAS No. | 135-88-6 |
| Molecular Formula | C16H13N C10H7NHC6H5 C16H13N |
| Molecular Weight | 219.28 g/mol |
| IUPAC Name | N-phenylnaphthalen-2-amine |
| Standard InChI | InChI=1S/C16H13N/c1-2-8-15(9-3-1)17-16-11-10-13-6-4-5-7-14(13)12-16/h1-12,17H |
| Standard InChI Key | KEQFTVQCIQJIQW-UHFFFAOYSA-N |
| Impurities | Commercial product may contain 20-30 ppm beta-naphthylamine |
| SMILES | C1=CC=C(C=C1)NC2=CC3=CC=CC=C3C=C2 |
| Canonical SMILES | C1=CC=C(C=C1)NC2=CC3=CC=CC=C3C=C2 |
| Boiling Point | 743 °F at 760 mm Hg (NTP, 1992) 395.5 °C 743°F |
| Colorform | NEEDLES FROM METHANOL WHITE TO YELLOWISH CRYSTALS GRAY TO TAN FLAKES OR POWDER White to yellow crystals or gray tan flakes or powder [Note: Commercial product may contain 20-30 ppm of beta naphthylamine]. |
| Melting Point | 226 °F (NTP, 1992) 108.0 °C 108 °C 108°C 226°F |
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